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Get Quote

Physical-Chemical Properties & Environmental Fate

The following table consolidates data from the Pesticide Properties DataBase (PPDB) and other sources [1]

[2] [3]:

Property Value Conditions / Notes Classification

Water Solubility 10.84 mg/L At 25 °C, unverified
data [1] [3]

Moderate

Octanol-Water Partition
Coefficient (Log P)

5.0 Unverified data [1] [3] High

Dissociation Constant (pKa) 9.4 [2] -

Melting Point 196-198 °C [1] [2] -

Vapor Pressure No data [1] [2] [3] -

Henry's Law Constant No data [1] [2] [3] -
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Property Value Conditions / Notes Classification

General Biodegradability Not readily
biodegradable

[1] -

Soil Degradation (DT₅₀) No data [1] [2] -

Bio-concentration Factor (BCF) No data [1] [2] -

Experimental Protocols for Ecotoxicology Studies

The following are methodologies from recent studies investigating the effects of amitriptyline on aquatic

organisms.

Protocol: Effects on Freshwater Gastropod (Biomphalaria
glabrata)

This study examined sub-lethal effects on feeding and reproduction [4].

Test Organism: Freshwater gastropod, Biomphalaria glabrata.
Exposure Regimen: A 28-day semi-static or flow-through exposure to environmentally relevant

concentrations of amitriptyline (0, 10, 100, 500, and 1000 ng/L).
Endpoint Measurements:

Feeding: Food intake was measured and quantified.
Reproduction: The number of egg masses and eggs laid were counted.

Biomonitoring: A novel extraction method was used to determine the actual concentration of
amitriptyline in the exposure water and the hemolymph (blood equivalent) of the snails to

correlate internal dose with effect.
Data Analysis: The Fish Plasma Model (FPM) was applied to the measured hemolymph levels to

evaluate its predictive capability for mollusks.

Protocol: Effects on Juvenile Brown Trout (Salmo trutta)

This study assessed behavioral, biochemical, and stress responses [5].
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Test Organism: Juvenile brown trout (Salmo trutta f. fario).

Exposure Regimen: Fish were exposed for three weeks in a semi-static system to a range of
amitriptyline nominal concentrations (1 to 1000 µg/L). Two concentrations of microplastics (10⁴ and

10⁵ particles/L) were tested separately and in co-exposure with amitriptyline.
Endpoint Measurements:

Biochemical Analysis: After exposure, fish were euthanized, and tissues (brain, liver, muscle)
were dissected and homogenized.

Enzyme Activity: Acetylcholinesterase (AChE) activity was measured in brain tissue using a
spectrophotometric method, monitoring the rate of hydrolysis of a substrate like acetylcholine.

Oxidative Stress: Markers like lipid peroxidation (e.g., malondialdehyde levels) and activities
of antioxidant enzymes (e.g., catalase, glutathione peroxidase) were measured in the liver.

Stress Hormone: Cortisol concentration was measured in skin mucus or tissue.
Behavior: Swimming behavior (e.g., distance moved, velocity, resting time) was analyzed in

arenas under different stress-inducing conditions using video tracking software.

Protocol: Multigenerational Effects on Zebrafish (Danio rerio)

This study investigated behavioral and neurochemical effects across generations [6].

Test Organism: Adult zebrafish (Danio rerio).
Exposure Regimen (F0 Generation): Adult zebrafish were exposed to 0, 0.8, and 8 µg/L of

amitriptyline for 14 days. Water was renewed regularly to maintain stable concentrations.
Offspring (F1 Generation): The exposed fish were spawned, and their offspring (F1) were reared in

clean, amitriptyline-free water until 5 days post-fertilization (dpf).
Endpoint Measurements:

Behavior (F0): Locomotor activity (swimming velocity, duration of high mobility) and social
interaction (body contact, chasing) were recorded and analyzed.

Behavior (F1): At 5 dpf, larval locomotor activity in response to light-dark transition was
assessed.

Neurotransmitter Analysis: After behavioral tests, whole fish (F0) or larvae (F1) were
homogenized. Levels of serotonin, dopamine, and their metabolites, as well as acetylcholine,

were quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits.

Amitriptyline Degradation Pathways

Amitriptyline can be degraded in the environment through several chemical routes, which is relevant for

understanding its persistence [7]. The diagram below illustrates the primary pathways involved in its
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degradation process.
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This diagram illustrates the main pathways for amitriptyline degradation, including chemical processes and

key metabolic routes in humans that lead to its breakdown [7].

How to Proceed with Missing Data

The absence of vapor pressure and Henry's Law constant data indicates these are likely experimental gaps.

You may estimate Henry's Law constant using a structure-activity relationship (SAR) based on its

known vapor pressure (if you can find or estimate it) and water solubility.
Consult specialized environmental chemistry handbooks or pharmaceutical life-cycle
assessment databases that may contain proprietary or unpublished data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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